2-oxo-1,2-diphenylethyl (2-methylphenoxy)acetate

• IUPAC Name: (2-oxo-1,2-diphenylethyl) 2-(2-methylphenoxy)acetate
• InChI: InChI=1S/C23H20O4/c1-17-10-8-9-15-20(17)26-16-21(24)27-23(19-13-6-3-7-14-19)22(25)18-11-4-2-5-12-18/h2-15,23H,16H2,1H3
• InChI Key: GTIVNJVEMYPPSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)OC(C2=CC=CC=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C23H20O4
• Molecular Weight: 360.4 g/mol

Description

2-oxo-1,2-diphenylethyl (2-methylphenoxy)acetate, also known as ODEPA, is a chemical compound used in scientific research. It is a derivative of diphenylethylamine and is synthesized through a multi-step process. ODEPA has been found to have potential applications in the field of neuroscience due to its ability to modulate neurotransmitter release. In

Mechanism of Action

2-oxo-1,2-diphenylethyl (2-methylphenoxy)acetate inhibits the activity of VMAT2 by binding to its substrate-binding site. This prevents the uptake of neurotransmitters into vesicles, leading to a decrease in their release. This compound has been found to have a higher affinity for VMAT2 than for VMAT1, which is primarily responsible for the packaging of histamine.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to decrease the release of dopamine, serotonin, and norepinephrine in the brain. This can lead to a decrease in the symptoms of certain neurological disorders, such as Parkinson's disease and depression. This compound has also been found to have anti-inflammatory effects, which may be beneficial in the treatment of certain inflammatory disorders.

Advantages and Limitations for Lab Experiments

2-oxo-1,2-diphenylethyl (2-methylphenoxy)acetate has several advantages for use in lab experiments. It is a selective inhibitor of VMAT2, which allows for the study of the specific effects of dopamine, serotonin, and norepinephrine release. This compound is also stable and can be easily synthesized in large quantities. However, this compound has some limitations for lab experiments. It has a low solubility in water, which can make it difficult to administer in certain experiments. Additionally, it has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the use of 2-oxo-1,2-diphenylethyl (2-methylphenoxy)acetate in scientific research. One potential application is in the treatment of neurological disorders, such as Parkinson's disease and depression. This compound has been found to decrease the release of dopamine, serotonin, and norepinephrine, which are all involved in the pathophysiology of these disorders. Another potential application is in the study of the role of VMAT2 in the brain. This compound can be used to selectively inhibit VMAT2, allowing for the study of its specific effects on neurotransmitter release. Finally, this compound may have potential applications in the treatment of inflammatory disorders, due to its anti-inflammatory effects.

Scientific Research Applications

2-oxo-1,2-diphenylethyl (2-methylphenoxy)acetate has been found to have potential applications in the field of neuroscience. It has been shown to modulate neurotransmitter release by inhibiting the activity of the vesicular monoamine transporter (VMAT). This transporter is responsible for the packaging of neurotransmitters into vesicles for release. This compound has been found to selectively inhibit the activity of VMAT2, which is primarily responsible for the packaging of dopamine, serotonin, and norepinephrine.